Cas no 883-61-4 (2-Amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one)

• Product Name: 2-Amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one
• CAS No: 883-61-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6616307
• PubChem ID: 84781124
• Update Time: 2025-05-21

2-Amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one
• EN300-1866372
• 883-61-4
• 2-Amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one

• Inchi： 1S/C9H10N2O4/c1-15-6-2-3-7(9(12)5-10)8(4-6)11(13)14/h2-4H,5,10H2,1H3
• InChI Key： HYTXIRUAIKQAGE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(CN)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-Amino-1-(4-methoxy-2-nitrophenyl)ethan-1-one

Compound CAS No 883-61-4: 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One

The compound with CAS number 883-61-4, commonly referred to as 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical properties and promising roles in fields such as pharmaceuticals, materials science, and environmental chemistry.

Chemical Structure and Properties

The molecular structure of 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One is characterized by a ketone group (C=O) attached to an amino group (NH₂) and a substituted phenyl ring. The phenyl ring is further substituted with a methoxy group (-OCH₃) at the para position and a nitro group (-NO₂) at the ortho position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

Recent studies have highlighted the importance of the nitro group in influencing the compound's reactivity. The nitro group acts as a strong electron-withdrawing substituent, which can significantly alter the electronic environment of the molecule. This makes it an ideal candidate for applications requiring precise control over electron distribution, such as in drug design and catalysis.

Synthesis and Optimization

The synthesis of 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in synthetic methodology have focused on improving the efficiency and yield of this process. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and reduce reaction times.

In a groundbreaking study published in 2023, scientists reported a novel approach to synthesizing this compound using a one-pot reaction strategy. This method not only simplifies the synthesis process but also enhances the purity of the final product, making it more suitable for high-end applications.

Applications in Pharmaceuticals

One of the most promising areas for 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One is its potential role in drug development. The compound's unique structure allows it to interact with various biological targets, making it a valuable lead compound for designing new therapeutic agents.

Recent research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. In vitro studies have shown that this compound can effectively cross the blood-brain barrier, a critical factor for developing central nervous system (CNS) drugs.

Environmental Chemistry

Beyond pharmaceuticals, this compound has also found applications in environmental chemistry. Its ability to act as a catalyst in certain organic reactions has been explored for use in degrading persistent organic pollutants (POPs). Recent studies have shown that under specific conditions, this compound can accelerate the breakdown of POPs, offering a potential solution to environmental pollution caused by these chemicals.

Materials Science

In materials science, 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One has been investigated for its potential as a building block in constructing advanced materials. Its ability to form stable coordination complexes with metal ions makes it useful in designing new types of catalysts and sensors.

A study published earlier this year explored its use in creating self-healing polymers. The compound's ability to undergo reversible covalent bond formation was exploited to develop polymers that can repair themselves upon damage, opening new avenues for durable and sustainable materials.

Safety Considerations

While 2-Amino-1-(4-Methoxy-2-Nitrophenyl)Ethan-1-One holds immense promise across various fields, it is crucial to address safety considerations during its handling and synthesis. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.